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An Inter-laboratory Comparison for the Standardization of Mohr's Salt

This guide provides a comprehensive overview of an inter-laboratory study on the

standardization of Mohr's salt (Ammonium iron(II) sulfate hexahydrate), a primary standard in

volumetric analysis. The objective of this comparison is to assess the accuracy and

reproducibility of results across different laboratories, thereby ensuring the reliability of

analytical data. This document is intended for researchers, scientists, and professionals in drug

development who rely on precise analytical measurements.

Introduction to Mohr's Salt Standardization
Mohr's salt, with the chemical formula (NH₄)₂Fe(SO₄)₂·6H₂O, is a stable double salt of ferrous

sulfate and ammonium sulfate.[1] It is widely used as a primary standard in redox titrations

because of its high purity and stability against air oxidation. The standardization of a solution of

an oxidizing agent, such as potassium permanganate (KMnO₄) or potassium dichromate

(K₂Cr₂O₇), is a common analytical procedure where Mohr's salt is used as the titrand.[1][2]

The underlying principle of this standardization is a redox reaction.[2][3] In an acidic medium,

the ferrous ions (Fe²⁺) from Mohr's salt are oxidized to ferric ions (Fe³⁺) by the oxidizing agent.

The endpoint of the titration is indicated by a distinct color change.[4][5]
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An inter-laboratory comparison (ILC) or proficiency test (PT) is a crucial component of quality

assurance in analytical laboratories.[6][7][8] It involves multiple laboratories analyzing the same

sample to evaluate and compare their performance.[6][9] Participation in such studies helps

laboratories to identify potential systematic errors, improve their analytical methods, and

demonstrate the reliability of their results to regulatory bodies.[6] The statistical evaluation of

the results, often using z-scores, provides a quantitative measure of each laboratory's

performance.[9][10]

Study Design
In this study, a batch of high-purity Mohr's salt was distributed to five independent laboratories

(Lab A, Lab B, Lab C, Lab D, and Lab E). Each laboratory was tasked with preparing a

standard solution of Mohr's salt and using it to standardize a solution of potassium

permanganate of unknown concentration, following a standardized protocol.

Experimental Protocol: Standardization of
Potassium Permanganate with Mohr's Salt
The following protocol was provided to all participating laboratories to ensure consistency in the

experimental procedure.

Materials and Reagents
Mohr's salt ((NH₄)₂Fe(SO₄)₂·6H₂O) - Analytical grade

Potassium permanganate (KMnO₄)

Concentrated Sulfuric Acid (H₂SO₄)

Distilled or deionized water

Weighing bottle, Beakers, Conical flasks, Burette, Pipette, Volumetric flasks

Analytical balance

Preparation of Standard Mohr's Salt Solution (approx.
0.05 M)
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Accurately weigh approximately 4.9 g of Mohr's salt into a clean, dry weighing bottle.[2][5]

Transfer the weighed salt into a 250 mL volumetric flask using a funnel.

Add approximately 5 mL of dilute sulfuric acid to prevent hydrolysis of the ferrous salt.

Add distilled water to dissolve the salt and then make up the volume to the 250 mL mark.

Stopper the flask and shake thoroughly to ensure a homogenous solution.

Titration Procedure
Rinse and fill a burette with the potassium permanganate solution of unknown concentration.

Pipette 20 mL of the standard Mohr's salt solution into a clean conical flask.

Add approximately 20 mL of dilute sulfuric acid to the conical flask to provide an acidic

medium for the reaction.[2][3]

Titrate the Mohr's salt solution with the potassium permanganate solution from the burette

with constant swirling.

The endpoint is reached when a permanent pale pink color persists in the solution.[4][5]

Repeat the titration at least three times to obtain concordant readings.

Calculation
The molarity of the potassium permanganate solution can be calculated using the following

equation derived from the stoichiometry of the reaction:

5Fe²⁺ + MnO₄⁻ + 8H⁺ → 5Fe³⁺ + Mn²⁺ + 4H₂O[4]

M₁V₁ / n₁ = M₂V₂ / n₂

Where:

M₁ = Molarity of KMnO₄ solution
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V₁ = Volume of KMnO₄ solution used (from burette)

n₁ = number of moles of KMnO₄ in the balanced equation (1)

M₂ = Molarity of Mohr's salt solution

V₂ = Volume of Mohr's salt solution taken (20 mL)

n₂ = number of moles of Fe²⁺ in the balanced equation (5)

Data Presentation and Analysis
The following table summarizes the results reported by the five participating laboratories for the

standardization of the same batch of potassium permanganate solution.

Laborator
y

Molarity
of Mohr's
Salt (M)

Volume of
KMnO₄
Used
(mL) -
Trial 1

Volume of
KMnO₄
Used
(mL) -
Trial 2

Volume of
KMnO₄
Used
(mL) -
Trial 3

Average
Volume of
KMnO₄
(mL)

Calculate
d Molarity
of KMnO₄
(M)

Lab A 0.0501 19.85 19.90 19.88 19.88 0.02016

Lab B 0.0499 20.10 20.05 20.08 20.08 0.01988

Lab C 0.0502 19.80 19.82 19.81 19.81 0.02027

Lab D 0.0500 20.00 19.95 19.98 19.98 0.02002

Lab E 0.0498 20.25 20.20 20.22 20.22 0.01970
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Caption: Workflow for the standardization of KMnO₄ with Mohr's salt.
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Redox Reaction Pathway

Fe²⁺ (from Mohr's Salt)

Fe³⁺

Oxidation (loses e⁻)
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Mn²⁺
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H₂O

H⁺ (Acidic Medium)
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Caption: Redox reaction between Ferrous ion and Permanganate ion.
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Study Organizer

Prepare & Distribute Homogeneous Mohr's Salt Sample
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Caption: Process flow of the inter-laboratory comparison study.

Discussion of Results
The results from the five laboratories show a relatively small variation in the calculated molarity

of the potassium permanganate solution, with values ranging from 0.01970 M to 0.02027 M.

The precision within each laboratory, as indicated by the triplicate titration readings, was high.

The slight variations between laboratories could be attributed to several factors, including:

Minor differences in weighing and volumetric measurements.

Variations in endpoint determination.
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Purity of reagents and calibration of glassware.

Overall, the inter-laboratory comparison demonstrates a good level of agreement between the

participating laboratories, indicating that the standardized method is robust and reproducible.

Further statistical analysis, such as the calculation of z-scores, would provide a more

quantitative assessment of each laboratory's performance against the consensus value.

Conclusion
This inter-laboratory comparison guide for the standardization of Mohr's salt highlights the

importance of such studies in maintaining the quality and consistency of analytical results. The

provided experimental protocol is a reliable method for the standardization of oxidizing agents.

The presented data and visualizations offer a clear framework for conducting and evaluating

similar proficiency tests. Regular participation in such comparisons is highly recommended for

all analytical laboratories to ensure the continued accuracy and validity of their measurements.
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To cite this document: BenchChem. [Inter-laboratory comparison of Mohr's salt
standardization]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12564175#inter-laboratory-comparison-of-mohr-s-
salt-standardization]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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